L-Leucyl-D-valine
L-Leucyl-D-valine
Brand Name:
Vulcanchem
CAS No.:
17665-00-8
VCID:
VC21011337
InChI:
InChI=1S/C11H22N2O3/c1-6(2)5-8(12)10(14)13-9(7(3)4)11(15)16/h6-9H,5,12H2,1-4H3,(H,13,14)(H,15,16)/t8-,9+/m0/s1
SMILES:
CC(C)CC(C(=O)NC(C(C)C)C(=O)O)N
Molecular Formula:
C11H22N2O3
Molecular Weight:
230.3 g/mol
L-Leucyl-D-valine
CAS No.: 17665-00-8
Cat. No.: VC21011337
Molecular Formula: C11H22N2O3
Molecular Weight: 230.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17665-00-8 |
|---|---|
| Molecular Formula | C11H22N2O3 |
| Molecular Weight | 230.3 g/mol |
| IUPAC Name | (2R)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-methylbutanoic acid |
| Standard InChI | InChI=1S/C11H22N2O3/c1-6(2)5-8(12)10(14)13-9(7(3)4)11(15)16/h6-9H,5,12H2,1-4H3,(H,13,14)(H,15,16)/t8-,9+/m0/s1 |
| Standard InChI Key | MDSUKZSLOATHMH-DTWKUNHWSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)N[C@H](C(C)C)C(=O)O)N |
| SMILES | CC(C)CC(C(=O)NC(C(C)C)C(=O)O)N |
| Canonical SMILES | CC(C)CC(C(=O)NC(C(C)C)C(=O)O)N |
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